Cas no 1251670-70-8 (2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide)

• Product Name: 2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide
• CAS No: 1251670-70-8
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 6491508
• Update Time: 2025-06-11

2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide
• 2-(2-methyl-4-oxo-5,6,7,8-tetrahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide

• Inchi： 1S/C18H21N3O2/c1-12-6-5-7-14(10-12)20-17(22)11-21-13(2)19-16-9-4-3-8-15(16)18(21)23/h5-7,10H,3-4,8-9,11H2,1-2H3,(H,20,22)
• InChI Key： XUVODFZLPFEYBI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CN1C(=O)C2=C(N=C1C)CCCC2

Additional information on 2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide

Introduction to 2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide (CAS No. 1251670-70-8)

2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide (CAS No. 1251670-70-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinones and is characterized by its unique structural features and biological activities. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide is notable for its hexahydroquinazoline core and the acetamide functional group. The hexahydroquinazoline ring system is a versatile scaffold that has been extensively studied for its biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The presence of the acetamide group further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

The synthesis of 2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide typically involves a multi-step process. One common approach is to start with the formation of the hexahydroquinazoline core through a condensation reaction between an appropriate amine and a carbonyl compound. Subsequently, the acetamide group can be introduced via an acylation reaction with an acyl chloride or an acid anhydride. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of pharmacological properties, 2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an antitumor agent due to its ability to inhibit the growth of cancer cells. Specifically, it has been found to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, studies have indicated that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Recent research findings have further expanded our understanding of the therapeutic potential of 2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against a panel of human cancer cell lines. The researchers also found that it selectively targets cancer cells while sparing normal cells, suggesting a favorable safety profile. Another study published in Bioorganic & Medicinal Chemistry Letters explored the mechanism of action of this compound and identified its ability to disrupt microtubule dynamics as a key factor in its antitumor effects.

The clinical relevance of 2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide is currently being investigated in several ongoing clinical trials. These trials aim to evaluate its safety and efficacy in treating various types of cancer. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and has demonstrated promising antitumor activity in patients with advanced solid tumors. However, more extensive clinical trials are needed to fully establish its therapeutic potential.

In conclusion, 2-(2-methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-3-yl)-N-(3-methylphenyl)acetamide (CAS No. 1251670-70-8) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and pharmacological properties make it an attractive candidate for drug development. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic applications. As our understanding of this compound deepens, it holds great promise for advancing treatments in oncology and other medical fields.